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Compound of Interest

2-(2-Chloro-6-methylphenyl)acetic
Compound Name:

acid
CAS No.: 521300-44-7
Cat. No.: B1454845

Get Quote

Executive Summary & Operational Directive

Immediate Classification:Halogenated Organic Acid Primary Disposal Path: High-Temperature
Incineration (with HCI scrubbing)[1]

2-(2-Chloro-6-methylphenyl)acetic acid (CAS: 13523-27-8 / Analogous to 2444-36-2) is a
halogenated aromatic acid.[1] Unlike standard organic acids, the presence of the chlorine
substituent on the phenyl ring dictates a strict segregation protocol. Under no circumstances
should this compound be disposed of in "General Organic" or "Non-Halogenated" waste
streams.

Why this matters:

e Incinerator Integrity: Burning chlorinated compounds in standard oxidizers generates
hydrochloric acid (HCI), which corrodes facility infrastructure.

e Regulatory Compliance: Misclassification violates EPA 40 CFR 261 guidelines, potentially
triggering "Characteristic Waste" violations.
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o Toxic Byproducts: Improper combustion temperatures can yield dioxins or polychlorinated
biphenyls (PCBS).

Chemical Safety & Hazard Profile

Before initiating disposal, verify the material state. This compound typically presents as a white

to off-white crystalline powder.[1]

Physicochemical Properties (Disposal Relevant)

Property Data /| Characteristic Impact on Disposal

Requires solid waste drum or
Physical State Solid (Crystalline Powder) solubilization for liquid waste

streams.[1]

Corrosive potential. Do not mix
o _ with strong bases (e.g., NaOH)
Acidity (pKa) ~3.8 - 4.2 (Predicted) ) ) i
in waste containers without

heat control.[1]

Mandatory Segregation. Must
Halogen Content Contains Chlorine (CI) go to Halogenated Waste

streams.

Do not attempt to flush down
Water Solubility Low / Sparingly Soluble drains; it will precipitate and
clog plumbing.

Hazard Statements (GHS)[1]

o H315: Causes skin irritation.[2][3][4]
e H319: Causes serious eye irritation.[2][3][4][5]

o H335: May cause respiratory irritation.[2][3][4][5]

Step-by-Step Disposal Protocols
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Protocol A: Solid Waste (Bulk Substance &
Contaminated Debris)

Applicable for: Expired reagents, spill cleanup materials, heavily contaminated gloves/paper.

e Segregation: Obtain a waste container specifically designated for "Solid Hazardous Waste -
Halogenated."

e Primary Containment:

o If the original bottle is to be discarded, ensure the cap is tightly sealed.

o If loose powder, double-bag in heavy-duty polyethylene (4 mil minimum) bags.[1]
e Labeling:

o Affix a hazardous waste tag.

o Critical: Check the box for "Halogenated."

o List constituents: "2-(2-Chloro-6-methylphenyl)acetic acid, 95%-+."[1]

o Storage: Store in a satellite accumulation area away from oxidizers (e.g., nitric acid) and
strong bases.

Protocol B: Liquid Waste (Mother Liquors & HPLC
Effluent)

Applicable for: Reaction mixtures, HPLC waste streams containing the compound.

o Solvent Compatibility Check: Ensure the carrier solvent is compatible with the waste drum
material (usually HDPE or Steel).

e Selection of Waste Stream:

o The Rule of Thumb: If the mixture contains >0.1% halogenated content by volume, the
entire container must be classified as Halogenated Waste.
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o Example: 1 gram of 2-(2-Chloro-6-methylphenyl)acetic acid dissolved in 1 Liter of
Methanol must be treated as Halogenated Solvent Waste, even though Methanol is non-
halogenated.[1]

e Neutralization (Optional but Recommended):

o If the solution is highly acidic (pH < 2), slowly adjust pH to 5-9 using a dilute sodium
bicarbonate solution before adding to the waste drum to prevent drum corrosion. Caution:
This is exothermic; perform in a fume hood.

o Transfer: Funnel waste into the "Halogenated Organic Solvents" carboy (typically Red or
Yellow safety cans).

Decision Logic & Workflow (Visualization)

The following diagram illustrates the critical decision nodes for disposing of chlorinated
phenylacetic acid derivatives.
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Waste Generation:
2-(2-Chloro-6-methylphenyl)acetic acid

Determine Physical State

VAR

Solid / Powder Liquid / Solution

: :

Is it pure chemical
or contaminated debris? Check pH
fpH<2
Double Bag in Neutralize pH to 5-9
Polyethylene (4 mil) (Sodium Bicarb) If pH> 2

l

Classify Solvent Stream

Disposal: Solid Waste Drum

(Tag: Halogenated Organic) andatory Path due to Cl

Disposal: Halogenated
Solvent Carboy

Final Fate:
High-Temp Incineration
(RCRA Approved)

Click to download full resolution via product page
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Figure 1: Decision matrix for the segregation of halogenated organic acids.[1] Note the
convergence on high-temperature incineration.

Emergency Procedures (Spill Response)
In the event of a spill outside of containment:

o Evacuate & Ventilate: If the spill is large (>50g) and dust is airborne, evacuate the immediate

area.

o PPE: Don Nitrile gloves (double layer recommended), safety goggles, and a lab coat. Use a
P95/N95 dust mask if powder is loose.

e Dry Spill:
o Do not dry sweep (creates dust).
o Cover with a wet paper towel or use a HEPA vacuum designated for chemical cleanup.
o Place waste in the Solid Halogenated container.
o Wet Spill:
o Absorb with vermiculite or sand.

o Do not use combustible materials like sawdust (reaction risk with potential oxidizers in the
waste bin).

o Collect in the Solid Halogenated container.
Regulatory Framework & Compliance
This protocol ensures compliance with the following regulatory standards:

o EPA 40 CFR 261.31 (F-List): While not explicitly F-listed unless used as a solvent, the
"Halogenated" characteristic requires management as if it were to prevent mixing with non-
halogenated streams [1].[1]
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e RCRA Characteristic Waste: This compound must be evaluated for toxicity characteristics.
The presence of the chlorophenyl group often necessitates incineration at >1000°C to
ensure complete destruction [2].

+ Sewer Ban: Under 40 CFR 403.5, discharge of this compound into public sewer systems is
strictly prohibited due to its potential to pass through treatment plants and accumulate in
biosolids [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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acid-proper-disposal-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1454845/docs#2-2-chloro-6-methylphenyl-acetic-acid-proper-disposal-handling-guide-1
https://www.benchchem.com/product/b1454845/docs#2-2-chloro-6-methylphenyl-acetic-acid-proper-disposal-handling-guide-1
https://www.benchchem.com/product/b1454845?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1454845?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

